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Introduction

Calcium hydride (CaH-z), historically marketed under the trade name "Hydrolith," is an
inorganic compound that served pivotal roles in various scientific and industrial applications
throughout the 20th century.[1][2] As a saline hydride, this greyish-white powder (white when
pure) is characterized by its salt-like structure and vigorous, exothermic reaction with water to
produce high-purity hydrogen gas and calcium hydroxide.[2][3][4][5] This reactivity established
its prominence in three primary historical applications: as a portable source of hydrogen, a
specialized desiccant for organic solvents, and a potent reducing agent in metallurgy. This
guide provides a detailed technical examination of these historical uses, presenting available
guantitative data, experimental protocols, and process workflows.

Physico-Chemical Properties of Calcium Hydride

A foundational understanding of Hydrolith's properties is essential to appreciate its historical
applications.
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Property Value

Chemical Formula CaH:

Molar Mass 42.09 g/mol

Appearance Grey or white solid powder

Density 1.70 g/cm3[5]

Melting Point 816 °C (in a hydrogen atmosphere)
Decomposition Temperature ~600 °C

Solubilit Insoluble in all non-reactive solvents; reacts
olubility _ _
vigorously with water and alcohols.[5][6]

Direct combination of calcium and hydrogen at

Preparation
300-400 °C.[3][6]

Historical Application 1: Portable Hydrogen
Generation

The ability of calcium hydride to react readily with water to produce hydrogen gas made it an
invaluable portable source of hydrogen, especially in the 1940s for military and meteorological
purposes.[3]

The fundamental reaction for hydrogen generation is:
CaHz(s) + 2H20(l) —» Ca(OH)z(aq) + 2H2(g)[4]
This reaction was utilized in various contexts:

o Military Applications: In emergencies, it served as a portable method for filling airships.[3] Its
high cost, however, often limited its use to critical situations.[3]

* Weather Balloons: For decades, Hydrolith was a safe and convenient means to inflate
weather balloons with hydrogen.[3]
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o Laboratory Use: It has been regularly used in laboratories for producing small quantities of
high-purity hydrogen for experiments.[3]

Quantitative Data: Hydrogen Generation

While precise historical records on reaction rates are scarce, modern studies provide insights
into the efficiency of hydrogen generation from calcium hydride.

Parameter Value/Observation

Theoretical Hydrogen Yield 9.58 wt % (from CaH2 without water)

The reaction with water is vigorous and can be
difficult to control.[7]

Reaction Control

An Al-10 mol% CaH2 mixture (milled for 15h)

Modern Composite Yield . . _
achieved a 97.8% hydrogen generation yield.[8]

The same Al-10 mol% CaH2 mixture reached a

Modern Composite Rate maximum generation rate of 2074.3 mL min—!
g~%[9][8]

Experimental Protocol: Laboratory-Scale Hydrogen
Generation

The following protocol outlines a general procedure for generating hydrogen gas in a laboratory
setting using calcium hydride.

Materials:

Calcium hydride (CaHz2) powder

A gas generation flask (e.g., a two-necked round-bottom flask)

A dropping funnel

A gas outlet tube connected to a collection apparatus (e.g., a gas syringe or pneumatic
trough)
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e Deionized water

e Inert atmosphere setup (optional, for high-purity applications)

Procedure:

e Place a weighed amount of calcium hydride powder into the gas generation flask. For
precise applications, this should be done under an inert atmosphere (e.g., nitrogen or argon)
to prevent premature reaction with atmospheric moisture.

o Assemble the apparatus, ensuring the dropping funnel is securely fitted to one neck of the
flask and the gas outlet tube to the other.

« Fill the dropping funnel with deionized water.

e Slowly add the water from the dropping funnel to the calcium hydride in the flask. The
reaction will commence immediately, producing hydrogen gas. The rate of gas evolution can
be controlled by adjusting the rate of water addition.

o Collect the generated hydrogen gas via the outlet tube. The gaseous hydrogen and the solid
calcium hydroxide byproduct are easily separated.

e Upon completion, any unreacted calcium hydride must be quenched safely. This can be
achieved by slowly adding a less reactive alcohol like isopropanol, followed by ethanol or
methanol, and finally, dropwise addition of water to ensure complete reaction.

Diagram: Hydrogen Generation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1178222?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1178222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

